Cas no 1690467-07-2 (8-methyl-1-oxa-7-thiaspiro4.4nonan-2-one)

• Product name: 8-methyl-1-oxa-7-thiaspiro4.4nonan-2-one
• CAS No: 1690467-07-2
• MF: C₈H₁₂O₂S
• MW: 172.244681358337
• CID: 5744627
• PubChem ID: 103439707

8-methyl-1-oxa-7-thiaspiro4.4nonan-2-one Chemical and Physical Properties

Names and Identifiers

• 8-methyl-1-oxa-7-thiaspiro[4.4]nonan-2-one
• EN300-1296864
• 1690467-07-2
• 1-Oxa-7-thiaspiro[4.4]nonan-2-one, 8-methyl-
• 8-methyl-1-oxa-7-thiaspiro4.4nonan-2-one

• Inchi： 1S/C8H12O2S/c1-6-4-8(5-11-6)3-2-7(9)10-8/h6H,2-5H2,1H3
• InChI Key： DYVVKOBXCAUDLQ-UHFFFAOYSA-N
• SMILES： S1C(C)CC2(C1)CCC(=O)O2

Computed Properties

• Exact Mass: 172.05580079g/mol
• Monoisotopic Mass: 172.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 343.1±25.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones

Additional information on 8-methyl-1-oxa-7-thiaspiro4.4nonan-2-one

Comprehensive Overview of 8-methyl-1-oxa-7-thiaspiro4.4nonan-2-one (CAS No. 1690467-07-2): Properties, Applications, and Industry Insights

The chemical compound 8-methyl-1-oxa-7-thiaspiro4.4nonan-2-one (CAS No. 1690467-07-2) is a spirocyclic heterocycle featuring both oxygen and sulfur atoms in its unique molecular framework. This structurally intricate molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The spirocyclic architecture of this compound contributes to its three-dimensional complexity, making it particularly valuable in drug discovery programs targeting selective biological interactions.

Recent advancements in synthetic methodologies have enabled more efficient production of 8-methyl-1-oxa-7-thiaspiro4.4nonan-2-one, addressing growing demand from medicinal chemistry applications. Researchers are particularly interested in its potential as a conformationally restricted scaffold for developing novel therapeutic agents. The presence of both oxygen and sulfur heteroatoms in the spiro system offers unique electronic properties that can influence molecular recognition processes, making this compound a subject of numerous structure-activity relationship studies.

From an industrial perspective, CAS 1690467-07-2 represents an important building block in the synthesis of complex organic molecules. Its spirocyclic core structure provides rigidity to molecular frameworks, a feature highly sought after in the design of bioactive compounds with improved metabolic stability. Current market trends indicate increasing utilization of such constrained heterocycles in the development of kinase inhibitors and GPCR modulators, aligning with the pharmaceutical industry's focus on targeted therapies.

The physicochemical properties of 8-methyl-1-oxa-7-thiaspiro4.4nonan-2-one have been extensively characterized to support its diverse applications. Its moderate lipophilicity, combined with the polar characteristics imparted by the oxa-thia spiro system, makes it particularly valuable for optimizing drug-like properties in lead compounds. Analytical techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm the structural integrity of this spirocyclic ketone derivative.

In the context of green chemistry initiatives, synthetic routes to 8-methyl-1-oxa-7-thiaspiro4.4nonan-2-one have evolved to incorporate more sustainable practices. Recent literature highlights catalytic methods for constructing the spirocyclic framework with improved atom economy and reduced environmental impact. These advancements respond to growing industry demands for eco-friendly synthetic processes while maintaining high yields and purity standards for this valuable intermediate.

The potential applications of CAS 1690467-07-2 extend beyond pharmaceuticals into materials science. Its unique heterospirocyclic structure has shown promise in the development of advanced functional materials with specific optical or electronic properties. Researchers are investigating its incorporation into liquid crystalline materials and organic semiconductors, capitalizing on the molecular rigidity provided by the spiro junction and the electronic effects of the oxa-thia combination.

Quality control protocols for 8-methyl-1-oxa-7-thiaspiro4.4nonan-2-one have been rigorously developed to meet the exacting standards of industrial applications. Modern analytical methods ensure consistent purity and characterization of this spirocyclic compound, with particular attention to enantiomeric purity when applicable. These quality assurance measures are critical for its reliable performance as a building block in multi-step synthetic sequences.

Looking forward, the scientific community anticipates expanded utilization of 8-methyl-1-oxa-7-thiaspiro4.4nonan-2-one in various research domains. Its structural features continue to inspire novel synthetic strategies and applications, particularly in the design of three-dimensionally complex molecules for biological evaluation. As computational methods for molecular property prediction improve, the rational design of derivatives based on this spirocyclic core is expected to accelerate, potentially leading to breakthroughs in multiple therapeutic areas.